2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]acetamide
• InChI: InChI=1S/C15H16N4O4/c20-13(10-18-14(21)4-5-15(18)22)16-9-11(12-3-1-8-23-12)19-7-2-6-17-19/h1-3,6-8,11H,4-5,9-10H2,(H,16,20)
• InChI Key: ASNXMSPAXHFCSL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC(=O)NCC(C2=CC=CO2)N3C=CC=N3
• Molecular Formula: C15H16N4O4
• Molecular Weight: 316.31 g/mol

Description

2-(2,5-dioxopyrrolidin-1-yl)-N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C15H16N4O4 and its molecular weight is 316.317. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Heterocyclic Chemistry

This compound, due to its complex structure incorporating a pyrrolidinone moiety, a furan ring, and a pyrazole ring, has potential applications in the synthesis of innovative heterocycles. For instance, derivatives of similar structures have been utilized in the synthesis of various heterocycles, such as pyrrole, pyridine, coumarin, thiazole, and triazine derivatives. These compounds have shown potential in insecticidal applications, particularly against the cotton leafworm, Spodoptera littoralis, indicating the potential utility of such compounds in agricultural chemistry (Fadda et al., 2017).

Additionally, the furan and pyrazole components of this compound align with research into reactions of furan-3-ones with diamines, leading to the production of pyrrol-2-ylidene-acetates. Such reactions highlight the compound's relevance in generating novel chemical entities with potential applications in materials science and medicinal chemistry (Sacmacl et al., 2012).

Coordination Chemistry and Antioxidant Activity

The compound's structural features also suggest applications in coordination chemistry. Pyrazole-acetamide derivatives, similar in functionality, have been synthesized and used to construct novel Co(II) and Cu(II) coordination complexes. These complexes have been studied for their hydrogen bonding, self-assembly processes, and antioxidant activities, demonstrating the compound's potential in the development of new materials with antioxidative properties (Chkirate et al., 2019).

Antioxidative and Biological Activities

Moreover, the inherent antioxidative activities of heterocyclic compounds found in coffee volatiles produced by the Maillard reaction, especially pyrroles and furans, underscore the potential biological and antioxidative applications of this compound. Such studies indicate that modifications to the heterocyclic core can significantly impact antioxidative activity, which could be relevant for food science and preservation (Yanagimoto et al., 2002).